Cas no 70024-67-8 (Benzenesulfonic acid,C16-24-alkyl derivs.)

• Product Name: Benzenesulfonic acid,C16-24-alkyl derivs.
• CAS No: 70024-67-8
• MF: C₂₆H₄₆O₃S
• MW: 438.706647396088
• CID: 568160
• PubChem ID: 20435541
• Update Time: 2025-04-19

Benzenesulfonic acid,C16-24-alkyl derivs. Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,C16-24-alkyl derivs.
• 4-icosan-3-ylbenzenesulfonic acid
• (C16-C24)Alkylbenzenesulfonic acid
• 4-icosylbenzenesulfonic acid
• EC 274-262-1
• NS00090986
• EINECS 274-262-1
• 70024-67-8
• SCHEMBL4535492

• Inchi： 1S/C26H46O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25-21-23-26(24-22-25)30(27,28)29/h21-24H,2-20H2,1H3,(H,27,28,29)
• InChI Key： ODEJNIONXVQFGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCCCCCCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 438.316766
• Monoisotopic Mass: 438.316766
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 19
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8
• XLogP3: 11.3

Experimental Properties

• Density: 0.992
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.498